Cas no 64377-72-6 (2H-Tetrazole-2-acetic acid, 5-(2-aminophenyl)-, ethyl ester)

• Product Name: 2H-Tetrazole-2-acetic acid, 5-(2-aminophenyl)-, ethyl ester
• CAS No: 64377-72-6
• MF: C₁₁H₁₃N₅O₂
• MW: 247.253221273422
• CID: 1677941
• PubChem ID: 12368616
• Update Time: 2025-04-21

2H-Tetrazole-2-acetic acid, 5-(2-aminophenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazole-2-acetic acid, 5-(2-aminophenyl)-, ethyl ester
• DTXSID701245705
• 64377-72-6
• Ethyl 5-(2-aminophenyl)-2H-tetrazole-2-acetate

• Inchi： 1S/C11H13N5O2/c1-2-18-10(17)7-16-14-11(13-15-16)8-5-3-4-6-9(8)12/h3-6H,2,7,12H2,1H3
• InChI Key： IGSXAAHLYLEGES-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1N=NC(C2C=CC=CC=2N)=N1)=O

Computed Properties

• Exact Mass: 247.10709
• Monoisotopic Mass: 247.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• PSA: 95.92